Cas no 1638761-54-2 (tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate)

• Product Name: tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
• CAS No: 1638761-54-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD28556841
• CID: 4610248
• PubChem ID: 122235339
• Update Time: 2025-06-08

tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl(3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate
• tert-Butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate
• Carbamic acid, N-(3-ethynylbicyclo[1.1.1]pent-1-yl)-, 1,1-dimethylethyl ester
• (3-Ethynyl-bicyclo[1.1.1]pent-1-yl)-carbamic acid tert-butyl ester
• TERT-BUTYLN-{3-ETHYNYLBICYCLO[1.1.1]PENTAN-1-YL}CARBAMATE
• tert-butyl (3-ethynylbicyclo[1.1.1]pentan-1-yl)carbamate
• AT23323
• 1638761-54-2
• SB13288
• tert-butyl N-(3-ethynyl-1-bicyclo[1.1.1]pentanyl)carbamate
• EN300-24427861
• 1-(Boc-amino)-3-ethynylbicyclo[1.1.1]pentane
• EN300-1664556
• AKOS040810995
• PS-16716
• SCHEMBL18624572
• SY292518
• CS-0056373
• MFCD27987299
• tert-butyl N-{3-ethynylbicyclo[1.1.1]pentan-1-yl}carbamate

• MDL： MFCD28556841
• Inchi： 1S/C12H17NO2/c1-5-11-6-12(7-11,8-11)13-9(14)15-10(2,3)4/h1H,6-8H2,2-4H3,(H,13,14)
• InChI Key： SNZAXLBUSHTWHY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC12CC(C#C)(C1)C2

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų